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Cat. No.: B1581753 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Hexatetracontane (C46H94) is a long-chain n-alkane with potential applications as a

component in high-temperature lubricant formulations. Its high molecular weight and linear

structure suggest that it could enhance the viscosity and thermal stability of lubricating oils at

elevated temperatures. At ambient conditions, hexatetracontane is a solid, which can be

dispersed within a base oil. Upon heating, it is expected to dissolve and contribute significantly

to the lubricant's rheological properties. These notes provide an overview of its potential

applications, relevant physical and chemical data, and detailed protocols for experimental

evaluation.

It is important to note that while the fundamental properties of long-chain alkanes support the

hypothesized applications of hexatetracontane, specific experimental data on its performance

in high-temperature lubricants is limited. The data and protocols presented herein are based on

the known properties of hexatetracontane and analogous long-chain alkanes, alongside

standard lubricant testing methodologies.
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The following table summarizes the known physical and chemical properties of

hexatetracontane. Due to the scarcity of high-temperature viscosity and thermal stability data

for hexatetracontane, representative data for similar long-chain alkanes are included for

comparative purposes.

Property Value for Hexatetracontane
Representative Value for a
Long-Chain Alkane

Molecular Formula C46H94 -

Molecular Weight 647.24 g/mol [1] -

CAS Number 7098-24-0[1] -

Melting Point 86-91 °C[1] -

Boiling Point Not readily available (high) -

Viscosity at High Temperature Data not readily available
For n-Eicosane (C20H42):

~2.5 mPa·s at 100°C

Thermal Decomposition
Expected to initiate via C-C

bond scission

For n-Hexane (C6H14): Onset

of decomposition between

430-520°C under high

pressure.[2]

Oxidative Stability Data not readily available

Long-chain alkanes are

generally susceptible to

oxidation at high temperatures,

forming hydroperoxides and

other oxygenated species.

Experimental Protocols
The following protocols describe methodologies for evaluating the performance of a lubricant

formulation containing hexatetracontane.

Protocol for Sample Preparation
Objective: To prepare a stable dispersion of hexatetracontane in a base lubricant oil.
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Materials:

Hexatetracontane powder (analytical standard)

Base lubricant oil (e.g., Polyalphaolefin - PAO)

High-shear mixer or homogenizer

Heating mantle with magnetic stirrer

Beakers and other standard laboratory glassware

Procedure:

Determine the desired weight percentage (wt%) of hexatetracontane in the base oil (e.g.,

1%, 2%, 5% w/w).

Weigh the required amount of base oil into a beaker.

Place the beaker on a heating mantle with a magnetic stirrer and heat the oil to a

temperature above the melting point of hexatetracontane (e.g., 100-110 °C).

Gradually add the weighed hexatetracontane powder to the heated oil while stirring

continuously.

Once the hexatetracontane is fully dissolved, remove the beaker from the heat and subject

the mixture to high-shear mixing or homogenization for 15-30 minutes to ensure a fine and

stable dispersion upon cooling.

Allow the formulation to cool to room temperature while stirring gently.

Protocol for Viscosity Measurement (ASTM D445)
Objective: To determine the kinematic viscosity of the lubricant formulation at various

temperatures.

Materials:

Calibrated glass capillary viscometer (e.g., Cannon-Fenske)
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Constant temperature bath

Stopwatch

Prepared lubricant sample

Procedure:

Select a viscometer with a capillary size appropriate for the expected viscosity of the sample.

Charge the viscometer with the lubricant formulation containing hexatetracontane.

Place the viscometer in the constant temperature bath set to the desired temperature (e.g.,

40°C, 100°C, and higher).

Allow the sample to equilibrate for at least 30 minutes.

Using suction, draw the sample up through the timing bulb.

Measure the time it takes for the leading edge of the meniscus to pass between the two

timing marks.

Repeat the measurement at least three times and calculate the average flow time.

Calculate the kinematic viscosity using the viscometer constant.

Repeat the procedure for a range of elevated temperatures to determine the viscosity-

temperature profile.

Protocol for Thermal Stability Assessment
(Thermogravimetric Analysis - TGA)
Objective: To evaluate the thermal decomposition temperature of the lubricant formulation.

Materials:

Thermogravimetric Analyzer (TGA)
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TGA sample pans (e.g., alumina or platinum)

Prepared lubricant sample

Inert gas (e.g., Nitrogen)

Procedure:

Calibrate the TGA instrument according to the manufacturer's instructions.

Place a small, accurately weighed amount of the lubricant sample (5-10 mg) into a TGA

sample pan.

Place the pan in the TGA furnace.

Purge the furnace with an inert gas (e.g., nitrogen) at a constant flow rate.

Heat the sample from ambient temperature to a high temperature (e.g., 600°C) at a

controlled heating rate (e.g., 10°C/min).

Record the sample weight as a function of temperature.

Analyze the resulting TGA curve to determine the onset temperature of decomposition (the

temperature at which significant weight loss begins).

Protocol for Oxidative Stability Evaluation (Rotating
Pressure Vessel Oxidation Test - RPVOT, ASTM D2272)
Objective: To assess the resistance of the lubricant formulation to oxidation under elevated

temperature and pressure.

Materials:

Rotating Pressure Vessel Oxidation Test (RPVOT) apparatus

Oxygen

Copper catalyst coil
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Prepared lubricant sample

Procedure:

Place a 50 g sample of the lubricant formulation and a copper catalyst coil into the pressure

vessel.

Seal the vessel and charge it with oxygen to a pressure of 90 psi.

Place the vessel in a heating bath maintained at 150°C and rotate it at 100 rpm.

Continuously monitor the pressure inside the vessel.

The test is complete when the pressure drops by 25 psi from the maximum pressure.

The time taken to reach this pressure drop is the oxidation induction time, which is a

measure of the lubricant's oxidative stability.

Signaling Pathways and Experimental Workflows
The following diagram illustrates the hypothesized mechanism of action for hexatetracontane
as a high-temperature lubricant component.
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Caption: Mechanism of Hexatetracontane in Lubricants.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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